Cas no 2137530-72-2 (1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione)
1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-1127431
- 1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione
- 2137530-72-2
- 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione
-
- Inchi: 1S/C11H16O2/c1-8(12)6-10(13)11-5-3-2-4-9(11)7-11/h9H,2-7H2,1H3
- InChI Key: NAXHMCYXSFBVQW-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)C12CCCCC1C2
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127431-0.05g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1127431-0.1g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1127431-0.25g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1127431-0.5g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1127431-1.0g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 1g |
$1086.0 | 2023-05-24 | ||
| Enamine | EN300-1127431-2.5g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1127431-5.0g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 5g |
$3147.0 | 2023-05-24 | ||
| Enamine | EN300-1127431-10.0g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 10g |
$4667.0 | 2023-05-24 | ||
| Enamine | EN300-1127431-1g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1127431-5g |
1-{bicyclo[4.1.0]heptan-1-yl}butane-1,3-dione |
2137530-72-2 | 95% | 5g |
$2650.0 | 2023-10-26 |
1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione
Professional Introduction to 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione (CAS No. 2137530-72-2)
1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione, identified by the CAS number 2137530-72-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique bicyclic structure that has garnered attention for its potential applications in drug development and material science. The compound's molecular framework, comprising a bicycloheptane moiety linked to a butane backbone with ketone functionalities, presents an intriguing chemical landscape for further exploration.
The structural complexity of 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione makes it a versatile intermediate in synthetic chemistry. Its bicycloheptane core, characterized by its rigid three-membered and four-membered rings, offers a stable scaffold for functionalization while maintaining conformational flexibility. This balance between rigidity and flexibility is particularly valuable in designing molecules with tailored biological activities.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The presence of ketone groups in 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione not only enhances its reactivity but also opens up possibilities for further derivatization into more complex structures. Such modifications can lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.
One of the most compelling aspects of 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione is its potential as a building block in medicinal chemistry. Researchers have leveraged its unique structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in modulating enzyme activities associated with inflammatory responses and metabolic disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization has made it a valuable asset in drug discovery campaigns.
The synthesis of 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the bicycloheptane ring system typically requires sophisticated cyclization reactions, often employing transition metal catalysts to achieve high yields and selectivity. Additionally, the introduction of ketone functionalities necessitates precise control over reaction conditions to avoid unwanted side products.
Recent advancements in computational chemistry have further enhanced the understanding of 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design, allowing chemists to predict and optimize the properties of potential drug candidates.
The pharmaceutical industry has been particularly intrigued by the potential applications of bicycloheptane-based compounds in treating neurological disorders and cancer. Preliminary studies suggest that derivatives of this scaffold can disrupt aberrant signaling pathways involved in disease progression. By targeting specific molecular interactions, these compounds may offer novel therapeutic strategies with fewer systemic side effects compared to conventional treatments.
Material science also benefits from the unique properties of 1-{bicyclo4.1.0heptan-yl}butane-1,3-dione. Its rigid framework and functionalizable surface make it an excellent candidate for developing advanced polymers and coatings with enhanced mechanical strength and chemical resistance. Researchers are exploring its use in creating high-performance materials for aerospace applications, where thermal stability and durability are paramount.
The future prospects for 1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione are promising, driven by ongoing research efforts aimed at expanding its utility across multiple domains. As synthetic techniques continue to evolve, new derivatives with tailored properties are expected to emerge, further solidifying its role as a cornerstone in chemical innovation.
2137530-72-2 (1-{bicyclo4.1.0heptan-1-yl}butane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)